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Compound of Interest

Compound Name: 2-Cyanotetrahydrofuran

Cat. No.: B187289 Get Quote

For Immediate Release

This guide provides essential safety and logistical information for the proper disposal of 2-
Cyanotetrahydrofuran, a chemical compound utilized by researchers, scientists, and drug

development professionals. Adherence to these procedures is critical for ensuring laboratory

safety and regulatory compliance.

Important Notice: A specific Safety Data Sheet (SDS) for 2-Cyanotetrahydrofuran is not

readily available. The following procedures are based on the known hazards of structurally

similar compounds, such as tetrahydrofuran (THF) and its derivatives.[1][2] It is crucial to

handle 2-Cyanotetrahydrofuran with the assumption that it shares similar hazardous

properties, including high flammability and the potential for peroxide formation.[3][4]

Immediate Safety and Handling
Before initiating any disposal procedures, familiarize yourself with the potential hazards.

Substituted tetrahydrofurans are typically highly flammable liquids and can form explosive

peroxides upon exposure to air and light, particularly during storage.[1][2]

Personal Protective Equipment (PPE): Always wear appropriate PPE when handling 2-
Cyanotetrahydrofuran. This includes:

Eye Protection: Chemical safety goggles or a face shield.[1]
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Hand Protection: Chemical-resistant gloves (e.g., nitrile or neoprene). Inspect gloves for any

signs of degradation before use.[1]

Body Protection: A flame-retardant lab coat and closed-toe shoes are mandatory.[1]

Ventilation: All work with 2-Cyanotetrahydrofuran should be conducted in a well-ventilated

area, preferably within a certified chemical fume hood to minimize the inhalation of vapors.[1]

Quantitative Data Summary
The following table summarizes key physical and hazard data extrapolated from related

tetrahydrofuran compounds. This information is critical for safe handling and for understanding

the substance's behavior.

Property Value Source/Analogy

Flammability
Highly Flammable Liquid and

Vapor.[3][4]

Based on SDS for

Tetrahydrofuran and its

derivatives.[2]

Potential for Peroxide

Formation

Yes, can form explosive

peroxides.[3][4]

A known characteristic of

ethers like THF.[2]

Eye Irritation
Causes serious eye irritation.

[3][4]

Common hazard for this class

of chemicals.[5]

Respiratory Irritation
May cause respiratory

irritation.[3][4]

Inhalation of vapors should be

avoided.[5]

Carcinogenicity
Suspected of causing cancer.

[3][4]

Precautionary statements from

related compound SDS.[2]

Step-by-Step Disposal Protocol
1. Waste Identification and Classification:

Based on its likely properties, 2-Cyanotetrahydrofuran should be classified as a hazardous

waste.[6] Specifically, it would likely fall under the characteristic of ignitability (D001) due to

its high flammability.[7]
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Consult your institution's Environmental Health and Safety (EHS) office for specific waste

classification codes.

2. Waste Segregation and Storage:

Container: Use a designated, properly labeled, and chemically compatible waste container

with a secure screw cap.[7] The container should be in good condition, with no cracks or

signs of deterioration.

Labeling: The waste container must be clearly labeled as "Hazardous Waste" and include the

full chemical name "2-Cyanotetrahydrofuran" and the associated hazards (e.g.,

Flammable, Irritant). The date the waste was first added to the container must also be

recorded.[7]

Incompatible Wastes: Do not mix 2-Cyanotetrahydrofuran waste with other waste streams,

especially oxidizers, which could create a fire or explosion hazard.[7]

Storage Location: Store the waste container in a designated Satellite Accumulation Area

(SAA).[7] This area should be away from heat, sparks, open flames, and direct sunlight.

3. Spill and Contamination Management:

Small Spills: In the event of a small spill, absorb the material with an inert absorbent, such as

vermiculite or sand.[1]

Collection: Collect the contaminated absorbent material into a sealed container for disposal

as hazardous waste.[1]

Large Spills: For larger spills, evacuate the area and contact your EHS office immediately.[1]

Decontamination: Decontaminate any surfaces that have come into contact with 2-
Cyanotetrahydrofuran using an appropriate solvent, followed by soap and water. Dispose

of all cleaning materials as hazardous waste.

4. Final Disposal:
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Professional Disposal: All hazardous waste must be disposed of through your institution's

EHS office or a licensed hazardous waste disposal company.[6][8] Never dispose of 2-
Cyanotetrahydrofuran down the drain or in the regular trash.[9]

Regulatory Framework: The disposal of hazardous waste is regulated by the Environmental

Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).[10]

[11] These regulations govern the management of hazardous waste from "cradle-to-grave".

[6]

Experimental Workflow for Disposal
The following diagram illustrates the decision-making process for the proper disposal of 2-
Cyanotetrahydrofuran.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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